cis-3-Hydroxydodec-9-enoc acid
Overview
Description
Cis-3-Hydroxydodec-9-enoc acid, commonly known as L-3-Hydroxydodecanoic acid, is a long-chain fatty acid that has been found to have significant biochemical and physiological effects. It is a naturally occurring compound that is produced by certain bacteria and has been the subject of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of L-3-Hydroxydodecanoic acid is not fully understood, but it is believed to work by disrupting the cell membrane of bacteria, leading to their death. It has also been found to have anti-inflammatory properties and may work by inhibiting the production of certain inflammatory cytokines.
Biochemical and Physiological Effects:
L-3-Hydroxydodecanoic acid has been found to have significant biochemical and physiological effects. It has been shown to have antimicrobial properties, including activity against gram-positive and gram-negative bacteria. It has also been found to have anti-inflammatory properties and may be useful in the treatment of certain inflammatory conditions.
Advantages and Limitations for Lab Experiments
L-3-Hydroxydodecanoic acid has several advantages for use in lab experiments, including its stability and ease of synthesis. However, its use may be limited by its availability and cost, as well as its potential toxicity.
Future Directions
There are several future directions for research on L-3-Hydroxydodecanoic acid, including further investigation into its antimicrobial and anti-inflammatory properties, as well as its potential applications in biotechnology and medicine. Additionally, research may focus on developing new synthesis methods for the compound and exploring its potential use as a growth promoter in agriculture.
Conclusion:
L-3-Hydroxydodecanoic acid is a naturally occurring compound that has significant potential for use in various fields, including biotechnology, medicine, and agriculture. Its antimicrobial and anti-inflammatory properties make it a promising candidate for the treatment of certain infections and inflammatory conditions. Further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
L-3-Hydroxydodecanoic acid has been the subject of scientific research due to its potential applications in various fields, including biotechnology, medicine, and agriculture. In biotechnology, it has been used as a building block for the synthesis of various compounds, including biodegradable polymers. In medicine, it has been found to have antimicrobial properties and has been used in the treatment of certain infections. In agriculture, it has been used as a growth promoter for livestock.
properties
IUPAC Name |
(Z)-3-hydroxydodec-9-enoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O3/c1-2-3-4-5-6-7-8-9-11(13)10-12(14)15/h3-4,11,13H,2,5-10H2,1H3,(H,14,15)/b4-3- |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OFJPBTMMYNXAAP-ARJAWSKDSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC=CCCCCCC(CC(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC/C=C\CCCCCC(CC(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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